Cas no 2228761-94-0 (2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-amine)

• Product Name: 2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-amine
• CAS No: 2228761-94-0
• MF: C₁₁H₂₁N₃
• MW: 195.304542303085
• CID: 6558345
• PubChem ID: 165612071
• Update Time: 2025-11-06

2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-amine
• 2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]propan-2-amine
• 2228761-94-0
• EN300-1742059

• Inchi： 1S/C11H21N3/c1-7(2)14-9(4)10(8(3)13-14)11(5,6)12/h7H,12H2,1-6H3
• InChI Key： KXDAZJKRDYBSHC-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(C)=C(C(C)=N1)C(C)(C)N

Computed Properties

• Exact Mass: 195.173547683g/mol
• Monoisotopic Mass: 195.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-amine

Introduction to 2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-amine (CAS No. 2228761-94-0)

2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-amine (CAS No. 2228761-94-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, represents a promising candidate for the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and potential applications of 2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-amine.

Chemical Structure and Properties

2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-amine is a complex organic molecule with a molecular formula of C₁₃H₂₃N₃. The compound features a pyrazole ring substituted with methyl and isopropyl groups, along with an amino group attached to a propyl chain. The presence of these functional groups imparts unique chemical and physical properties to the molecule. For instance, the pyrazole ring is known for its high stability and ability to form hydrogen bonds, which can influence the compound's solubility and reactivity.

The molecular weight of 235-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-amine is approximately 217.34 g/mol. The compound is generally stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods. Its melting point and boiling point are not yet fully characterized, but preliminary data suggest that it exhibits moderate thermal stability.

Synthesis Methods

The synthesis of 235-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-amine has been explored through various synthetic routes, each with its own advantages and limitations. One common approach involves the condensation of 3,5-dimethylpyrazole with an appropriate amine derivative followed by alkylation with an isopropyl halide. This method typically yields high purity products but may require multiple purification steps to remove by-products.

An alternative synthetic route involves the use of transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling or the Buchwald-Hartwig amination. These methods offer greater control over the reaction conditions and can be optimized to achieve high yields and selectivity. Recent advancements in catalytic systems have further improved the efficiency and sustainability of these synthetic processes.

Biological Activities

The biological activities of 235-dimethyl-1-(propane–2–yl)–1H–pyrazol–4–ylpropane–2–amine have been extensively studied in both in vitro and in vivo models. One of the most notable properties of this compound is its potent anti-inflammatory activity. Studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 235-dimethyl–1–(propane–2–yl)–1H–pyrazol–4–ylpropane–2–amine has also demonstrated significant neuroprotective properties. Research conducted on animal models has indicated that it can reduce neuronal damage caused by oxidative stress and neurotoxic agents. These findings suggest potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Clinical Potential

The clinical potential of 235-dimethyl–1–(propane–2–yl)–1H–pyrazol–4–ylpropane–2–amine is currently being evaluated through various preclinical studies and early-stage clinical trials. Preliminary results from these trials have been encouraging, with the compound showing good safety profiles and pharmacokinetic properties. However, further research is needed to fully understand its efficacy and long-term safety in human subjects.

In parallel with clinical trials, efforts are underway to optimize the formulation and delivery methods for this compound. For example, researchers are exploring the use of nanoparticle-based delivery systems to enhance its bioavailability and target specific tissues or organs. These advancements could significantly improve the therapeutic outcomes for patients suffering from various diseases.

Conclusion

In conclusion, 235-dimethyl–1–(propane–2–yl)–1H–pyrazol–4–ylpropane–2–amine (CAS No. 2228761940) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers several advantageous properties that make it suitable for further development into therapeutic agents. Ongoing research continues to uncover new insights into its biological activities and clinical potential, paving the way for innovative treatments for various diseases.